Cas no 76928-53-5 (2-ethynyloxane)

• Product Name: 2-ethynyloxane
• CAS No: 76928-53-5
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 537016
• PubChem ID: 12160932
• Update Time: 2025-06-20

2-ethynyloxane Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-ethynyltetrahydro-
• 2-ethynyloxane
• 2-Aethinyl-tetrahydro-pyran
• 2-Ethinyl-tetrahydropyran
• 2-ethynyltetrahydro-2H-pyran
• 2-ethynyltetrahydropyran
• 2H-Pyran,2-ethynyltetrahydro
• AT10034
• PS-20321
• CS-0216262
• SCHEMBL236882
• AKOS026716051
• MFCD29046558
• ZKTKNSXLODIMFZ-UHFFFAOYSA-N
• 76928-53-5
• DTXSID10478897
• F2147-2842
• EN300-373991
• DB-164398

• Inchi： 1S/C7H10O/c1-2-7-5-3-4-6-8-7/h1,7H,3-6H2
• InChI Key： ZKTKNSXLODIMFZ-UHFFFAOYSA-N
• SMILES： O1CCCCC1C#C

Computed Properties

• Exact Mass: 110.07300
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.939
• Boiling Point: 138.073°C at 760 mmHg
• Flash Point: 27.363°C
• Refractive Index: 1.457
• PSA: 9.23000
• LogP: 1.18870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-ethynyloxane

Introduction to 2-ethynyloxane (CAS No. 76928-53-5): Applications and Recent Research Developments

2-ethynyloxane, with the chemical formula C₃H₄O, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure features an ethynyl group attached to an epoxide ring, making it a versatile intermediate for synthesizing various bioactive molecules. The compound is identified by the CAS number 76928-53-5, which distinguishes it from other chemical entities in databases and literature. This introduction explores the properties, synthesis, applications, and recent advancements in the research involving 2-ethynyloxane.

The unique reactivity of 2-ethynyloxane stems from its dual functional groups: the electron-deficient triple bond of the ethynyl group and the strained three-membered epoxide ring. This combination allows for diverse chemical transformations, including nucleophilic ring opening, metal-catalyzed coupling reactions, and functional group interconversions. These characteristics have made 2-ethynyloxane a valuable building block in medicinal chemistry and materials science.

In terms of synthesis, 2-ethynyloxane can be prepared through several routes. One common method involves the reaction of acetylene with epichlorohydrin in the presence of a base catalyst, such as sodium hydroxide. Alternatively, palladium-catalyzed cross-coupling reactions between terminal alkynes and epoxides have also been reported to yield high yields of 2-ethynyloxane. These synthetic approaches highlight the compound's accessibility and scalability for industrial applications.

The applications of 2-ethynyloxane are broad and span multiple disciplines. In pharmaceutical research, it serves as a precursor for designing novel therapeutic agents. For instance, its incorporation into heterocyclic frameworks has led to the development of compounds with potential antimicrobial and anti-inflammatory properties. Recent studies have demonstrated that derivatives of 2-ethynyloxane exhibit inhibitory activity against specific enzymes involved in cancer cell proliferation, making them promising candidates for further drug development.

Another notable application of 2-ethynyloxane is in materials science, particularly in the synthesis of polymers and coatings. The ethynyl group can undergo polymerization reactions to form conjugated polymers with applications in organic electronics. These polymers exhibit excellent charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Furthermore, functionalized derivatives of 2-ethynyloxane have been explored as crosslinking agents for hydrogels, offering tunable mechanical properties for biomedical applications.

Recent research has also focused on the role of 2-ethynyloxane in catalysis. Transition metal complexes incorporating this ligand have been found to enhance the efficiency of various organic transformations, including C-H activation and C-C bond formation. Such catalysts are crucial for sustainable chemistry, as they enable atom-economical reactions that minimize waste generation. The development of these catalytic systems underscores the importance of 2-ethynyloxane in advancing green chemistry principles.

In conclusion, 2-ethynyloxane (CAS No. 76928-53-5) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing bioactive molecules and functional materials. The latest research highlights its potential in drug development, polymer science, and catalysis, demonstrating its versatility and importance in modern chemistry.